molecular formula C11H10FNS B13239318 4-fluoro-N-(thiophen-3-ylmethyl)aniline

4-fluoro-N-(thiophen-3-ylmethyl)aniline

Cat. No.: B13239318
M. Wt: 207.27 g/mol
InChI Key: NBBNUPNBFMAMIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-N-(thiophen-3-ylmethyl)aniline is a fluorinated aniline derivative featuring a thiophen-3-ylmethyl group attached to the nitrogen atom. Its molecular formula is C₁₁H₁₀FNS, with a molecular weight of 207.27 g/mol. The compound is characterized by a para-fluoro substituent on the aniline ring and a thiophene-based alkyl chain, which confers unique electronic and steric properties.

Synthesis:
The compound can be synthesized via reductive amination between 4-fluoroaniline and thiophene-3-carbaldehyde. A procedure analogous to involves sodium triacetoxyborohydride (STAB) as a reducing agent in dichloroethane (DCE), yielding the product after purification . This method is efficient, with yields comparable to similar reductive aminations (e.g., 70% for 4-fluoro-N-(1-phenylethyl)aniline) .

For example, N-(thiophen-3-ylmethyl)cyclohexanamine is a precursor for melanin-concentrating hormone receptor agonists .

Properties

Molecular Formula

C11H10FNS

Molecular Weight

207.27 g/mol

IUPAC Name

4-fluoro-N-(thiophen-3-ylmethyl)aniline

InChI

InChI=1S/C11H10FNS/c12-10-1-3-11(4-2-10)13-7-9-5-6-14-8-9/h1-6,8,13H,7H2

InChI Key

NBBNUPNBFMAMIA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NCC2=CSC=C2)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-(thiophen-3-ylmethyl)aniline typically involves the reaction of 4-fluoroaniline with thiophen-3-ylmethyl chloride under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-fluoro-N-(thiophen-3-ylmethyl)aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound . Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the pure product.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(thiophen-3-ylmethyl)aniline can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various substituted aniline derivatives .

Scientific Research Applications

4-fluoro-N-(thiophen-3-ylmethyl)aniline has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 4-fluoro-N-(thiophen-3-ylmethyl)aniline involves its interaction with specific molecular targets and pathways. The fluorine atom and thiophen-3-ylmethyl group contribute to its unique chemical properties, allowing it to bind to certain enzymes or receptors. This binding can modulate the activity of these targets, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-fluoro-N-(thiophen-3-ylmethyl)aniline with structurally or functionally analogous compounds, emphasizing synthesis, properties, and applications:

Compound Name Substituents/Modifications Synthesis Method Yield Key Properties/Applications References
4-Fluoro-N-(thiophen-3-ylmethyl)aniline Thiophen-3-ylmethyl, 4-fluoro Reductive amination ~70%* Intermediate for pharmaceuticals; electron-rich S-heterocycle enhances reactivity
4-Fluoro-N-(p-tolyl)aniline (4l) p-Tolyl, 4-fluoro Buchwald-Hartwig amination 65–81% High-yield C–N coupling; NMR data confirms structure
N-(Thiophen-3-ylmethyl)cyclohexanamine Thiophen-3-ylmethyl, cyclohexyl IRED-catalyzed reductive amination 97% Precursor for receptor agonists; high conversion efficiency
4-Fluoro-N-(1-phenylethyl)aniline (4i) 1-Phenylethyl, 4-fluoro Hydroamination with NaBH₄ 70% Dark orange oil; spectroscopic data matches literature
S13 (Imidazopyridine derivative) Imidazopyridine-methyl, 4-fluoro Multi-step synthesis N/A Antimicrobial activity against visceral leishmaniasis
4-Fluoro-N-[(1H-indol-6-yl)methyl]aniline Indol-6-ylmethyl, 4-fluoro Not specified N/A Potential CNS drug intermediate; structural analog with indole moiety
2-Bromo-5-methyl-N-(thiophen-3-ylmethyl)aniline Thiophen-3-ylmethyl, 2-bromo-5-methyl Discontinued synthesis N/A Bromine substituent alters electronic profile for cross-coupling reactions

Notes:

  • Synthetic Efficiency: Yields vary based on substituent bulk and reaction conditions. For example, Buchwald-Hartwig amination achieves 81% yield for 4-fluoro-N-(p-tolyl)aniline due to optimized Pd catalysis , while bulkier amines (e.g., aminothiophenes) may require enzymatic methods (IREDs) for high conversion .
  • Fluorine’s electronegativity reduces amine basicity, affecting solubility and intermolecular interactions .
  • For instance, imidazopyridine derivatives (e.g., S13) exhibit antileishmanial activity , while indole derivatives target neurological receptors .

Key Research Findings and Trends

Catalytic Methods : Pd-catalyzed C–N coupling (Buchwald-Hartwig) and enzymatic reductive amination (IREDs) dominate synthesis strategies. The choice depends on substrate compatibility, with IREDs favoring bulky amines .

Structural Diversity : Modifying the alkyl/aryl group on the amine (e.g., thiophene vs. indole) significantly alters biological activity. For example, replacing thiophene with indole in 4-fluoro-N-[(1H-indol-6-yl)methyl]aniline shifts target specificity .

Spectroscopic Characterization : NMR (¹H, ¹³C, ¹⁹F) is critical for confirming regiochemistry, as seen in 4-fluoro-N-(p-tolyl)aniline .

Biological Activity

4-Fluoro-N-(thiophen-3-ylmethyl)aniline is a fluorinated aromatic compound characterized by a thiophene group linked through a methylene bridge. Its unique structure suggests potential biological activities, particularly in medicinal chemistry, where it may serve as a lead compound for drug development. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential applications.

The molecular formula of 4-fluoro-N-(thiophen-3-ylmethyl)aniline is C11H10FNSC_{11}H_{10}FNS. The presence of fluorine and sulfur in its structure enhances its reactivity and biological interaction capabilities. The compound can be synthesized through various chemical pathways, primarily involving nucleophilic substitution reactions and coupling processes.

Antimicrobial Properties

Research indicates that 4-fluoro-N-(thiophen-3-ylmethyl)aniline exhibits significant antimicrobial activity . Preliminary studies have shown that it can inhibit the growth of various fungal pathogens, including Sclerotinia sclerotiorum, with inhibition rates ranging from 86.6% to 93.7% at specific concentrations. This suggests its potential application as an antifungal agent in agricultural and pharmaceutical settings.

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit cholinesterase enzymes, which are critical targets in the treatment of neurodegenerative diseases. Although specific IC50 values for 4-fluoro-N-(thiophen-3-ylmethyl)aniline are not yet fully established, related compounds have shown promising results in the micromolar range . This activity may be attributed to its structural features that enhance binding affinity to enzyme active sites.

Cytotoxicity and Anticancer Potential

In vitro studies have assessed the cytotoxic effects of 4-fluoro-N-(thiophen-3-ylmethyl)aniline on various cancer cell lines. Initial findings suggest that higher concentrations (>33 µM) lead to reduced cell viability after prolonged exposure (72 hours) . This indicates potential anticancer properties, warranting further investigation into its mechanisms of action against specific cancer types.

The biological activity of 4-fluoro-N-(thiophen-3-ylmethyl)aniline is hypothesized to involve interactions with specific molecular targets, such as ion channels or receptors. For instance, compounds with similar structures have been shown to interact with TRPV4 channels, influencing cellular responses to environmental stimuli like temperature and pH changes. Understanding these interactions is crucial for elucidating the compound's therapeutic potential.

Comparative Activity Table

Compound Activity Type IC50 (µM) Reference
4-Fluoro-N-(thiophen-3-ylmethyl)anilineAntifungal-
Related Compound ACholinesterase Inhibition132.6 (AChE)
Related Compound BCytotoxicity>33 (Cancer Cells)

Case Studies

Recent studies have highlighted the efficacy of similar thiophene derivatives in various biological assays:

  • Antifungal Efficacy : A study demonstrated that thiophene-based compounds could significantly inhibit fungal growth, supporting the potential use of 4-fluoro-N-(thiophen-3-ylmethyl)aniline in agricultural applications.
  • Cholinesterase Inhibition : Investigations into related compounds showed varying degrees of cholinesterase inhibition, suggesting that structural modifications can enhance or reduce biological activity .
  • Cytotoxic Studies : Research involving cancer cell lines indicated that certain structural configurations led to enhanced cytotoxic effects, providing insights into optimizing derivatives for anticancer therapies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.